Cas no 898463-22-4 (3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898463-22-4
• MF: C₂₃H₃₂N₆O₂
• MW: 424.539184570313
• CID: 5363405
• Update Time: 2025-07-23

3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(3-methylbutyl)-8-[4-(2-phenylethyl)piperazin-1-yl]purine-2,6-dione
• 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H32N6O2/c1-17(2)9-12-29-19-20(26(3)23(31)25-21(19)30)24-22(29)28-15-13-27(14-16-28)11-10-18-7-5-4-6-8-18/h4-8,17H,9-16H2,1-3H3,(H,25,30,31)
• InChI Key： WKNBGHXZXGJYJL-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898463-22-4)

The compound 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898463-22-4) is a structurally complex purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a piperazine moiety and a tetrahydro-purine core, makes it a promising candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential interactions with adenosine receptors, which play a critical role in modulating inflammation, cardiovascular function, and neurological processes.

In recent years, the scientific community has focused on optimizing purine-based compounds for enhanced bioavailability and target specificity. The presence of the 3-methylbutyl and 2-phenylethyl substituents in this molecule suggests improved lipophilicity, which could enhance its membrane permeability—a key factor in drug development. This aligns with current trends in drug discovery, where researchers prioritize compounds with balanced hydrophilicity-lipophilicity profiles to improve pharmacokinetics.

The structural complexity of CAS No. 898463-22-4 also raises questions about its synthetic pathways. Organic chemists are exploring efficient methods to construct its tetrahydro-purine-2,6-dione scaffold, often leveraging microwave-assisted synthesis or catalytic hydrogenation techniques. These approaches are frequently searched in academic databases, reflecting the growing demand for sustainable and high-yield synthetic protocols. Additionally, computational tools like molecular docking are being employed to predict its binding affinity with biological targets, a topic trending in AI-driven drug design forums.

From a pharmacological perspective, the piperazine ring in this compound is noteworthy. Piperazine derivatives are widely studied for their versatility in medicinal chemistry, often contributing to CNS activity or GPCR modulation. Users searching for "piperazine-based therapeutics" or "purine receptor modulators" will find this molecule highly relevant. Its potential applications in neurodegenerative diseases or metabolic disorders are speculative but align with hot topics in precision medicine.

Quality control and analytical characterization of 3-methyl-7-(3-methylbutyl)-8-4-(2-phenylethyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione require advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical concern for researchers sourcing this compound. Discussions on analytical validation and impurity profiling frequently appear in industry forums, underscoring the need for rigorous quality standards.

In summary, CAS No. 898463-22-4 represents a fascinating case study in modern drug development. Its multifaceted structure bridges several trending research areas, from structure-activity relationships (SAR) to computational chemistry. As the scientific community continues to unravel its properties, this compound may emerge as a cornerstone in designing next-generation therapeutics with improved efficacy and safety profiles.